1-Ethylimidazolidine-2,4,5-trione 5-(O-methyloxime)

• Molecular Formula: C6H9N3O3
• Molecular Weight: 171.15 g/mol
• IUPAC Name: (5Z)-1-ethyl-5-methoxyiminoimidazolidine-2,4-dione
• InChI: InChI=1S/C6H9N3O3/c1-3-9-4(8-12-2)5(10)7-6(9)11/h3H2,1-2H3,(H,7,10,11)/b8-4-
• InChI Key: IWOKFBNWXNLMMA-YWEYNIOJSA-N
• Isomeric SMILES: CCN1/C(=N\OC)/C(=O)NC1=O
• Canonical SMILES: CCN1C(=NOC)C(=O)NC1=O

Description

1-Ethylimidazolidine-2,4,5-trione 5-(O-methyloxime) is a chemical compound with the molecular formula C6H9N3O3 and a molecular weight of 171.15 g/mol . It is categorized under fungicides and metabolites and is used in various research applications .

Preparation Methods

The synthesis of 1-Ethylimidazolidine-2,4,5-trione 5-(O-methyloxime) involves specific reaction conditions and reagents. One common synthetic route includes the reaction of ethylamine with cyanuric chloride, followed by the addition of methoxyamine . The reaction is typically carried out under controlled temperature and pH conditions to ensure the desired product is obtained. Industrial production methods may involve similar steps but on a larger scale, with additional purification processes to achieve high purity .

Chemical Reactions Analysis

1-Ethylimidazolidine-2,4,5-trione 5-(O-methyloxime) undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with reagents such as alkyl halides or acyl chlorides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Ethylimidazolidine-2,4,5-trione 5-(O-methyloxime) has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the development and validation of analytical methods.

Biology: The compound is studied for its potential biological activities, including antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of fungal infections.

Industry: It is used in the development of new fungicides and other agrochemical products.

Mechanism of Action

The mechanism of action of 1-Ethylimidazolidine-2,4,5-trione 5-(O-methyloxime) involves its interaction with specific molecular targets in fungal cells. It inhibits key enzymes involved in the biosynthesis of essential cellular components, leading to the disruption of fungal cell growth and replication . The exact molecular pathways and targets are still under investigation, but it is believed to interfere with nucleic acid synthesis and protein function .

Comparison with Similar Compounds

1-Ethylimidazolidine-2,4,5-trione 5-(O-methyloxime) can be compared with other similar compounds such as:

Cymoxanil: Another fungicide with a similar structure and mode of action.

Ethirimol: A fungicide used to control powdery mildew, with a different chemical structure but similar application.

Oxadixyl: A systemic fungicide with a different mode of action but used for similar purposes.